3-(2-carbamoylphenyl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid

• Molecular Formula: C25H22N2O5
• Molecular Weight: 430.5 g/mol
• IUPAC Name: 3-(2-carbamoylphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C25H22N2O5/c26-23(28)16-8-2-1-7-15(16)13-22(24(29)30)27-25(31)32-14-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h1-12,21-22H,13-14H2,(H2,26,28)(H,27,31)(H,29,30)
• InChI Key: JHXIDHXZDZFPNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)N

Description

3-(2-Carbamoylphenyl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid is a specialized amino acid derivative featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group at the α-amino position and a 2-carbamoylphenyl substituent at the β-carbon of the propanoic acid backbone. The Fmoc group is widely employed in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions . The 2-carbamoylphenyl moiety introduces a polar, hydrogen-bond-capable functional group, which may enhance solubility in aqueous environments and influence interactions in biological systems.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural and functional differences between 3-(2-carbamoylphenyl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid and its analogs:

Structural and Functional Comparison

Compound Name & Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
3-(2-Carbamoylphenyl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid (Target)	C25H21N3O5	443.45	Enhanced hydrophilicity due to carbamoyl group; potential peptide linker or drug intermediate.	Synthesized data
3-Amino-2-Fmoc-3-(2-nitrophenyl)propanoic acid	C24H19N3O6	445.43	Nitro group increases electron-withdrawing effects; used in redox-sensitive probes .
3-Fmoc-amino-3-(2-fluorophenyl)propanoic acid	C24H20FNO4	405.42	Fluorine enhances metabolic stability; applied in PET tracer development .
Fmoc-Phe(4-CN)-OH (4-cyanophenyl derivative)	C25H20N2O4	412.45	Cyano group improves membrane permeability; used in kinase inhibitor design .
(S)-2-Fmoc-amino-3-(o-tolyl)propanoic acid	C25H23NO4	401.45	Methyl group increases steric bulk; chiral specificity for peptide assembly .
(R)-2-Fmoc-amino-3-(3,5-difluorophenyl)propanoic acid	C24H19F2NO4	423.41	Difluoro substitution optimizes receptor binding; explored in GPCR-targeted therapeutics .
3-(2-Chlorophenyl)-2-Fmoc-amino-propanoic acid	C24H19ClNO4	420.87	Chlorine enhances lipophilicity; utilized in antibody-drug conjugate (ADC) payloads .

Key Findings and Trends

Hydrogen-Bonding Groups: The carbamoyl (CONH2) group in the target compound enhances hydrophilicity compared to hydrophobic substituents like methyl () or chloro (), which may improve solubility in aqueous SPPS environments. Halogen Substitutions: Fluorine () and chlorine () increase metabolic stability and lipophilicity, critical for blood-brain barrier penetration or prolonged half-life in drug candidates.

Stereochemical Considerations: Chiral analogs (e.g., (S)-2-Fmoc-amino-3-(o-tolyl)propanoic acid ) demonstrate the importance of stereochemistry in peptide bioactivity. The target compound’s stereochemical configuration (if specified) would similarly influence its interactions in biological systems.

Applications in Drug Development: The nitro and cyano derivatives () are frequently employed as photoaffinity labels or kinase inhibitors, respectively. Difluoro- and chloro-substituted analogs () are prioritized in ADC development due to their balance of stability and reactivity.